Cas no 2649013-90-9 (3-(1-methyl-1H-pyrazol-5-yl)-1-propyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 3-(1-methyl-1H-pyrazol-5-yl)-1-propyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 2649013-90-9
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 6075832
• PubChem ID: 165474586
• Update Time: 2025-07-22

3-(1-methyl-1H-pyrazol-5-yl)-1-propyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-5-yl)-1-propyl-4,5-dihydro-1H-pyrazol-5-one
• EN300-1128287
• 2649013-90-9

• Inchi： 1S/C10H14N4O/c1-3-6-14-10(15)7-8(12-14)9-4-5-11-13(9)2/h4-5H,3,6-7H2,1-2H3
• InChI Key： JODDLOJFXUQLER-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=CC=NN2C)=NN1CCC

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.5Ų

Additional information on 3-(1-methyl-1H-pyrazol-5-yl)-1-propyl-4,5-dihydro-1H-pyrazol-5-one

Introduction to 3-(1-methyl-1H-pyrazol-5-yl)-1-propyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 2649013-90-9)

3-(1-methyl-1H-pyrazol-5-yl)-1-propyl-4,5-dihydro-1H-pyrazol-5-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound, identified by the chemical identifier CAS No. 2649013-90-9, belongs to the pyrazole class of molecules, which are well-known for their broad spectrum of biological activities and therapeutic potential. The presence of multiple functional groups, including a propyl side chain and a methyl-substituted pyrazole ring, contributes to its intricate chemical profile and makes it a promising candidate for further exploration in drug discovery.

The compound's structure incorporates a 4,5-dihydro-1H-pyrazol-5-one core, which is a derivative of pyrazole and is known for its stability and reactivity in various biochemical pathways. The 1-methyl-1H-pyrazol-5-yl moiety further enhances its molecular complexity, potentially influencing its interactions with biological targets. This structural motif has been extensively studied for its role in modulating enzyme activity and receptor binding, making it a valuable scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have indicated that compounds with similar structural features may exhibit inhibitory effects on various enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The 3-(1-methyl-1H-pyrazol-5-yl)-1-propyl-4,5-dihydro-1H-pyrazol-5-one molecule has shown promise in preliminary computational simulations as a potential inhibitor of kinases and other signaling proteins that play critical roles in cellular communication.

In vitro studies have begun to unravel the pharmacological properties of this compound. Initial experiments suggest that it may possess anti-inflammatory and anti-proliferative effects, which are highly relevant in the treatment of chronic diseases such as rheumatoid arthritis and certain types of cancer. The propyl group in the molecule appears to enhance its solubility and bioavailability, which are crucial factors for drug efficacy. Additionally, the methyl-substituted pyrazole ring may contribute to its ability to cross the blood-brain barrier, opening up possibilities for treating central nervous system disorders.

The synthesis of 3-(1-methyl-1H-pyrazol-5-yl)-1-propyl-4,5-dihydro-1H-pyrazol-5-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the complex framework of the molecule efficiently. These methods not only improve the scalability of production but also allow for the introduction of additional functional groups or modifications to optimize its biological activity.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. Researchers are exploring derivatives of 3-(1-methyl-1H-pyrazol-5-yl)-1-propyl-4,5-dihydro-1H-pyrazol-5-one that may enhance its potency or selectivity against specific disease targets. By leveraging structure-based drug design principles, scientists can modify key regions of the molecule to improve its pharmacokinetic properties while maintaining or enhancing its therapeutic effects.

The integration of artificial intelligence (AI) into drug discovery processes has accelerated the identification of promising candidates like 3-(1-methyl-1H-pyrazol-5-yl)-1-propyl-4,5-dihydro-1H-pyrazol-5-one. AI algorithms can analyze vast datasets containing experimental results and theoretical predictions to identify patterns that human researchers might overlook. This approach has led to the discovery of novel compounds with unprecedented properties and has significantly reduced the time required for drug development.

Future research on 3-(1-methyl-1H-pyrazol-5-yl)-1-propyl-4,5-dihydro-1H-pyrazol-5-one will likely focus on understanding its mechanism of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be used to determine how this compound interacts with biological targets. Additionally, preclinical studies will be conducted to assess its safety profile and therapeutic efficacy in animal models before moving on to human clinical trials.

The development of new drugs is a complex and iterative process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 3-(1-methyl-1H-pyrazol-5-ylyl)-propyl]-4 dihydro - 51 H - py ra z ol - 51 one ( CAS No . 26490 13 - 90 - 9 ) represents a small but significant step toward addressing unmet medical needs through innovative chemical solutions. As our understanding of biological systems continues to grow, so too does our ability to design molecules that can interact with them in meaningful ways.

In conclusion,3-( 11 me thy l - 11 H - py ra z ol - 51 y l ) - prop y l - 41 ,51 di hy dro - 11 H - py ra z ol -51 one ( CAS No . 26490 13 - 90 -9 ) is a structurally intriguing compound with potential therapeutic applications across multiple disease areas . Its unique chemical features make it an attractive candidate for further research ,and ongoing studies promise to unlock new insights into its biological activity . As advancements in synthetic chemistry ,computational modeling ,and AI-driven drug discovery continue to evolve ,the future looks bright for compounds like this one that hold promise for improving human health.